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Compound of Interest

Compound Name:
Pentacadmium

chloridetriphosphate

CAS No.: 12185-64-7

Cat. No.: B077302

Get Quote

)

Executive Summary & Immediate Hazard Alert
Pentacadmium chloridetriphosphate (CAS: 12185-64-7), often referred to as Cadmium

Chlorophosphate, is a highly toxic, carcinogenic inorganic salt. Improper disposal poses severe

legal liabilities under the Resource Conservation and Recovery Act (RCRA) and immediate

health risks to personnel (nephrotoxicity, inhalation toxicity).

Core Directive: This substance is strictly regulated. Under no circumstances should it be

disposed of via sanitary sewer, trash, or evaporation. All waste containing this compound must

be managed as RCRA Hazardous Waste (Code D006) and transferred to a licensed disposal

facility.

Chemical Identification & Regulatory Profile
Accurate identification is the first step in compliant disposal. Use the following data to populate

your Hazardous Waste Profile (HWP).
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Parameter Specification

Chemical Name Pentacadmium chloridetriphosphate

Synonyms
Cadmium chloride phosphate; Cadmium

chlorophosphate

Formula

CAS Number 12185-64-7

RCRA Waste Code D006 (Cadmium - Toxicity Characteristic)

DOT Shipping Name

UN 2570, Cadmium compounds, n.o.s.[1]

(Pentacadmium chloridetriphosphate), 6.1, PG

III

GHS Classification
Carcinogen (1A), Acute Tox (Inhal/Oral), Aquatic

Acute/Chronic (1)

Pre-Disposal Stabilization & Handling
Before disposal can occur, the material must be stabilized to prevent exposure during storage.

Personal Protective Equipment (PPE) Matrix
Respiratory: NIOSH-approved N100 or P100 particulate respirator is mandatory if working

with powder outside a glovebox.

Dermal: Double nitrile gloves (minimum 0.11 mm thickness) or Silver Shield® laminate

gloves for concentrated solutions.

Ocular: Chemical splash goggles; face shield recommended for liquid handling.

Engineering Controls
Primary: Class II Biological Safety Cabinet (BSC) or Chemical Fume Hood.

Secondary: All weighing and transfer must occur over a plastic tray or disposable bench liner

to capture micro-spills.
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Step-by-Step Disposal Protocol
This protocol avoids "in-lab treatment" (e.g., precipitation) which increases operator risk. We

utilize a "Segregate, Contain, Transfer" methodology compliant with EPA 40 CFR 262.

Step 1: Waste Segregation
Crucial Logic: Cadmium is an inorganic heavy metal. Mixing it with organic solvents (e.g.,

Acetone, Methanol) creates "Mixed Waste," which is exponentially more expensive and difficult

to dispose of.

Solid Waste: Keep pure powder or contaminated debris (weigh boats, gloves) separate.

Liquid Waste: Aqueous solutions must be kept at pH < 2 (acidified with HNO3) to prevent

precipitation in the container, unless your specific waste vendor requires neutral pH. Do not

mix with organic solvents.

Step 2: Containerization
Select Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid glass due

to breakage risk.

Satellite Accumulation: Place the container in your lab's designated Satellite Accumulation

Area (SAA).

Secondary Containment: The waste container must sit inside a secondary tray capable of

holding 110% of the container's volume.

Step 3: Labeling
Attach a hazardous waste tag immediately upon the first addition of waste.[2]

Must Read: "Hazardous Waste - Toxic (Cadmium)"

Constituents: List "Pentacadmium chloridetriphosphate" and "Water" (if aqueous). Do not

use abbreviations.

Hazards: Check "Carcinogen" and "Toxic."[3][4]
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Step 4: Final Handoff
Contact your institution's EHS department or licensed waste vendor (e.g., Clean Harbors,

Veolia) for pickup. Do not transport the container yourself.

Visualized Workflows
Disposal Decision Logic
This diagram illustrates the critical decision points for classifying and routing the waste.
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Figure 1: Decision logic for segregating and packaging Cadmium waste streams to ensure

RCRA compliance.
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Figure 2: Emergency response workflow emphasizing dust suppression for dry spills.

Scientific Rationale & Causality
Why Acidify Aqueous Waste?
Cadmium ions (

) can precipitate as hydroxides or phosphates if the pH rises, forming a sludge at the bottom of
the container. This sludge creates a non-homogeneous waste stream that is difficult to sample
and analyze, potentially leading to "Unknown" surcharges from waste vendors. Maintaining pH
< 2 keeps the Cadmium in solution (

), ensuring a homogeneous mixture for safer transport.

Why No In-Lab Precipitation?
While treating Cadmium with Sulfide (

) generates insoluble CdS, this process often requires Sodium Sulfide (

), which can release fatal Hydrogen Sulfide (
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) gas if mishandled in an acidic environment. The risk of generating a secondary gas hazard
outweighs the benefit of volume reduction in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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